Cas no 131213-45-1 (3-methylimidazolidin-4-one)

• Product Name: 3-methylimidazolidin-4-one
• CAS No: 131213-45-1
• MF: C₄H₈N₂O
• MW: 100.119120597839
• CID: 4587892
• PubChem ID: 21838965
• Update Time: 2025-06-10

3-methylimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-methylimidazolidin-4-one
• 4-Imidazolidinone, 3-methyl-

• Inchi： 1S/C4H8N2O/c1-6-3-5-2-4(6)7/h5H,2-3H2,1H3
• InChI Key： CWTDBXBAFSXFET-UHFFFAOYSA-N
• SMILES： C1NCC(=O)N1C

Additional information on 3-methylimidazolidin-4-one

3-Methylimidazolidin-4-one (CAS No. 131213-45-1): A Comprehensive Overview

3-Methylimidazolidin-4-one (CAS No. 131213-45-1) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-methylimidazolidin-4-one, is a cyclic amide with a unique structure that makes it an attractive candidate for various research and industrial purposes. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-methylimidazolidin-4-one.

Chemical Properties and Structure

3-Methylimidazolidin-4-one is a cyclic amide with the molecular formula C5H9N2O. The compound features a five-membered ring containing two nitrogen atoms and one oxygen atom, with a methyl group attached to one of the nitrogen atoms. This unique structure confers 3-methylimidazolidin-4-one with several important chemical properties:

• Solubility: 3-Methylimidazolidin-4-one is highly soluble in water and polar organic solvents, making it easy to handle and use in various chemical reactions.
• Stability: The compound is stable under normal laboratory conditions but may degrade at high temperatures or in strongly acidic or basic environments.
• Reactivity: The presence of the amide and nitrogen functionalities makes 3-methylimidazolidin-4-one highly reactive, allowing it to participate in a variety of chemical transformations.

Synthesis Methods

The synthesis of 3-methylimidazolidin-4-one has been extensively studied, and several methods have been reported in the literature. One common approach involves the cyclization of N-methylglycine derivatives under appropriate conditions. For example, the reaction of N-methylglycine with formaldehyde in the presence of an acid catalyst can yield 3-methylimidazolidin-4-one with high efficiency and purity. Another method involves the condensation of N-methylurea with glycolic acid, followed by cyclization to form the desired product.

Biological Activities

Recent research has highlighted the potential biological activities of 3-methylimidazolidin-4-one. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 3-methylimidazolidin-4-one can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, 3-methylimidazolidin-4-one has also been found to possess antioxidant properties. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can scavenge free radicals and protect cells from oxidative stress. These findings suggest that 3-methylimidazolidin-4-one may have potential applications in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Potential Applications

The unique chemical properties and biological activities of 3-methylimidazolidin-4-one make it a valuable compound for various applications:

• Pharmaceuticals: The anti-inflammatory and antioxidant properties of 3-methylimidazolidin-4-one make it a promising candidate for the development of new drugs for treating inflammatory diseases and oxidative stress-related conditions.
• Cosmetics: Due to its antioxidant properties, 3-methylimidazolidin-4-one can be used as an active ingredient in cosmetic formulations to protect skin from environmental damage and promote skin health.
• Agriculture: The compound's ability to inhibit certain enzymes involved in plant metabolism suggests potential applications in crop protection and plant growth regulation.
• Molecular Biology Research: 3-Methylimidazolidin-4-one can be used as a tool compound in molecular biology studies to investigate various biological processes and pathways.

Conclusion

In conclusion, 3-methylimidazolidin-4-one (CAS No. 131213-45-1) is a versatile compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure confers it with important properties such as high solubility, stability, and reactivity. Recent research has highlighted its potential biological activities, including anti-inflammatory and antioxidant effects, which make it a promising candidate for various therapeutic and industrial applications. As research continues to advance, it is likely that new uses for 3-methylimidazolidin-4-one will be discovered, further expanding its utility in multiple fields.